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Compound of Interest

2-[2-(3-

Compound Name: Aminophenyl)acetamido]propana
mide

Cat. No.: B13622293

Get Quote

Executive Summary: Immediate Action Plan

2-[2-(3-Aminophenyl)acetamido]propanamide (CAS: 1248455-12-0) is a pharmaceutical
intermediate, structurally related to the antiepileptic drug Lacosamide. Due to the presence of
the aniline moiety (3-aminophenyl), this compound must be classified as a Toxic Organic
Hazardous Waste.

Core Disposal Directive:

DO NOT dispose of down the drain or in municipal trash.[1]

DO NOT mix with oxidizing agents (risk of exothermic reaction).

MANDATORY: Collect as Hazardous Waste for Incineration.

Labeling: Containers must be labeled "Hazardous Waste - Toxic - Organic Amine."

Chemical Characterization & Hazard Assessment
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Effective disposal begins with understanding the molecule's reactivity and toxicity profile. This

compound combines a propanamide backbone with a (3-aminophenyl)acetic acid group. The

primary hazard driver is the aromatic amine (aniline derivative).

Property

Specification

Operational Implication

CAS Number

1248455-12-0

Use for waste manifesting and

inventory tracking.

Functional Groups

Primary Amine (Aniline), Amide

Amine: Potential sensitizer,
toxic by ingestion/absorption.
[2][3] Amide: Generally stable,
but can hydrolyze under strong

acid/base conditions.[2]

Physical State

Solid (Powder)

Dust generation is a primary

exposure risk during transfer.

Hazard Class

Toxic / Irritant / Aquatic Hazard

Treat as a potential carcinogen
and aquatic toxin (aniline

analog).[3]

RCRA Status

Non-Listed (Characteristic)

While not explicitly P- or U-
listed, it should be managed
equivalent to U012 (Aniline)

due to degradation potential.

Toxicology & Safety Logic

 Aniline Toxicity: Aromatic amines can cause methemoglobinemia (interference with oxygen

transport in blood) and are often skin sensitizers.

o Aquatic Toxicity: Aniline derivatives are notoriously toxic to aquatic life with long-lasting

effects (H411). Prevention of release into water systems is critical.[4]

Waste Segregation & Pre-Disposal Handling

Proper segregation prevents dangerous chemical reactions in the waste container.

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://ipo.rutgers.edu/rehs/sop/Aniline
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://ipo.rutgers.edu/rehs/sop/Aniline
https://assets.publishing.service.gov.uk/media/62f39fd1e90e07797a33857c/aniline-information-management.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13622293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Segregation Rules

« |solate from Oxidizers: Do not mix with strong oxidizers (e.g., nitric acid, permanganates,
peroxides).[2] The free amine group is a reducing agent; mixing can cause fire or explosion.

« |solate from Acids: Segregate from strong mineral acids. While protonation is not explosive, it
alters solubility and can complicate downstream incineration profiling.[2]

o Compatible Solvents: If the compound is in solution, ensure the solvent is compatible with
the waste stream (e.g., DMSO, Methanol, Acetonitrile).[2]

Containment Protocol

e Solids: Collect in a wide-mouth HDPE (High-Density Polyethylene) jar. Double-bagging in 6-
mil polyethylene bags is recommended for fine powders to prevent dust release.

 Liquids: Collect in glass or HDPE carboys. Leave 10% headspace to prevent over-
pressurization.

Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Substance or Excess
Powder)

o Step 1: Transfer the solid into a compatible screw-top container (HDPE preferred).
o Step 2: Label the container immediately:

o Chemical Name: 2-[2-(3-Aminophenyl)acetamido]propanamide

o Hazards: Toxic, Irritant.[2][3]
» Step 3: Seal the container with Parafilm or tape to prevent accidental opening.

o Step 4: Place the container into the facility's "Solid Hazardous Waste for Incineration”
stream.

Scenario B: Liquid Waste (Mother Liquors | Rinsates)
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o Step 1: Determine the primary solvent.
o Halogenated (e.g., DCM):[2][5] Segregate into "Halogenated Organic Waste."

o Non-Halogenated (e.g., MeOH, DMSO):[2] Segregate into "Non-Halogenated Organic
Waste."

o Step 2: Adjust pH if necessary. Ensure the solution is neutral (pH 6-9) to prevent container
degradation, though the amine is weakly basic.[2]

o Step 3: Add the solution to the appropriate carboy. Record the volume and concentration on
the waste log.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Paper)[3]

o Step 1: Place all solid debris contaminated with the substance into a clear, 6-mil plastic bag.

[2]
o Step 2: Twist and tape the bag neck (gooseneck seal).

» Step 3: Dispose of as "Hazardous Solid Debris" (often incinerated). Do NOT place in regular
trash or biohazard bags (unless also bio-contaminated).

Waste Stream Decision Matrix

The following logic flow ensures the material ends up in the correct destruction pathway.
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Waste Generation:
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Figure 1: Decision logic for segregating 2-[2-(3-Aminophenyl)acetamido]propanamide waste
based on physical state and solvent context.

Emergency Spill Procedures

Immediate Action: Evacuate the immediate area if dust is airborne.[6] Don PPE: Nitrile gloves
(double gloved), lab coat, safety goggles, and N95/P100 respirator if powder is loose.[2]
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Spill Type Protocol

1. Do not use compressed air.2. Cover spill with

wet paper towels to suppress dust. 3. Scoop

Dry Powder Spill
material carefully into a waste container. 4. Wipe
area with methanol followed by soap and water.
1. Contain with absorbent pads or vermiculite.[7]
2. Do not use sawdust (potential reaction with
Liquid Spill oxidizers if present). 3. Collect absorbent into a

sealed bag. 4. Clean surface with detergent and

water.[3]

Regulatory Compliance (RCRA & EPA)

While 2-[2-(3-Aminophenyl)acetamido]propanamide is not explicitly listed on the EPA's P-list
or U-list, it is a generator's responsibility to classify waste correctly.[2]

o Determination: Due to the aniline substructure, the waste exhibits properties of toxicity.[2][8]

o Recommendation: Manage as Hazardous Waste destined for high-temperature incineration.
This ensures the complete destruction of the aromatic ring, preventing environmental release

of toxic amine degradation products.[2]
* Waste Codes (Best Practice):
o If ignitable solvent (e.g., MeOH) is present: D0O01.[2]

o If no specific code applies, label as "Non-RCRA Regulated Hazardous Waste" but adhere

to strict incineration protocols.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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